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For Researchers, Scientists, and Drug Development Professionals

Introduction

VEC-162, also known as Tasimelteon, is a selective dual agonist for the melatonin receptors
MT1 and MT2.[1][2][3] It is a crucial tool in research related to circadian rhythms, sleep
disorders, and neurological conditions.[4][5][6] Proper preparation of a stock solution is the first
critical step for ensuring accurate and reproducible experimental results. Dimethyl sulfoxide
(DMSO) is a common solvent for dissolving Tasimelteon for in vitro studies due to its high
solubilizing capacity for organic molecules. This document provides detailed application notes
and protocols for the preparation, storage, and handling of a VEC-162 (Tasimelteon) stock
solution in DMSO.

Data Presentation
Quantitative Data Summary

The following table summarizes the key quantitative information for VEC-162 (Tasimelteon) and
its solubility in DMSO.
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Parameter

Value

Reference

Compound Name

VEC-162 (Tasimelteon)

[3]

Alternate Name BMS-214778 [11[2][3]
Molecular Formula C15H1sNO2 [2]
Molecular Weight 245.32 g/mol [1112]

Solubility in DMSO

> 33 mg/mL (= 134.52 mM)

[2]

Maximum Conc.

37.33 mg/mL (152.17 mM)

[1]

Storage (Powder)

-20°C for 3 years; 4°C for 2

years

[1]

Storage (in DMSO)

-80°C for up to 2 years; -20°C

for up to 1 year

[1]2]

Stock Solution Preparation Table

This table provides the required mass of Tasimelteon to prepare stock solutions of various

concentrations and volumes.

Desired Stock
Concentration

Volume of DMSO

Mass of Tasimelteon (VEC-
162) Required

1mM 1mL 0.245 mg
5 mM 1mL 1.227 mg
10 mM 1mL 2.453 mg
50 mM 1mL 12.266 mg
1mM 5mL 1.227 mg
5 mM 5mL 6.133 mg
10 mM 5mL 12.266 mg
50 mM 5mL 61.330 mg
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Experimental Protocols

Protocol 1: Preparation of a 10 mM VEC-162
(Tasimelteon) Stock Solution in DMSO

Materials:

o VEC-162 (Tasimelteon) powder

e Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
» Sterile microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the VEC-162 (Tasimelteon) powder and anhydrous DMSO
to equilibrate to room temperature before opening to prevent condensation.

e Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh 2.45 mg of VEC-162 powder into the tube.

e Solvent Addition: Add 1.0 mL of anhydrous DMSO to the microcentrifuge tube containing the
VEC-162 powder.

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if
necessary. Visually inspect the solution to ensure no particulates are present.

o Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile, light-protected
tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-
term storage.
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Protocol 2: In Vitro Cell-Based Assay using VEC-162
Stock Solution

This protocol provides a general workflow for treating cultured cells with VEC-162 to assess its

effect on a downstream signaling pathway, such as cAMP levels.

Materials:

Cultured cells expressing MT1/MT2 receptors (e.g., HEK293-MT1, CHO-MT2)
Cell culture medium and supplements

10 mM VEC-162 (Tasimelteon) stock solution in DMSO

Assay buffer (e.g., Hanks' Balanced Salt Solution with 0.1% BSA)

CAMP assay kit

Multi-well plates (e.g., 96-well)

Forskolin (or other adenylyl cyclase activator)

Procedure:

Cell Seeding: Seed the cells in a 96-well plate at a density that will result in 80-90%
confluency on the day of the experiment. Incubate overnight under standard cell culture
conditions.

Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the 10
mM VEC-162 stock solution. Prepare serial dilutions of VEC-162 in the assay buffer to
achieve the desired final concentrations for the dose-response curve. Remember to include
a vehicle control (DMSO at the same final concentration as the highest VEC-162
concentration).

Cell Treatment: Remove the cell culture medium from the wells. Wash the cells once with the
assay buffer. Add the prepared working solutions of VEC-162 (and vehicle control) to the
respective wells.
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 Incubation: Incubate the plate at 37°C for the desired period (e.g., 15-30 minutes) to allow for

receptor binding and signaling.

» Stimulation (Optional): If measuring inhibition of adenylyl cyclase, add a known concentration

of an activator like forskolin to all wells (except for the negative control) and incubate for an

additional 10-15 minutes.

o Cell Lysis and Assay: Lyse the cells according to the CAMP assay kit manufacturer's

instructions.

o Data Analysis: Measure the cAMP levels using a plate reader. Plot the dose-response curve
and calculate the ECso or ICso value for VEC-162.
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Caption: VEC-162 signaling pathway via MT1/MT2 receptors.
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Caption: Workflow for an in vitro cell-based assay with VEC-162.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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